1-Benzofuran-2-yl(cyclopropyl)methanamine
Overview
Description
“1-Benzofuran-2-yl(cyclopropyl)methanamine” is a chemical compound with the molecular formula C12H13NO and a molecular weight of 187.24 g/mol . It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature .
Molecular Structure Analysis
The molecular structure of “1-Benzofuran-2-yl(cyclopropyl)methanamine” consists of a benzofuran ring attached to a cyclopropyl group through a methanamine linkage. Benzofuran is a heterocyclic compound, meaning it contains atoms of at least two different elements in its rings .Scientific Research Applications
Antimicrobial Agents
Benzofuran derivatives have been identified as promising structures in the development of new antimicrobial agents. Their unique structural features and wide array of biological activities make them suitable candidates for drug discovery, particularly in the search for efficient antimicrobial candidates . The compound “1-Benzofuran-2-yl(cyclopropyl)methanamine” could potentially be modified to enhance its bioavailability and efficacy against resistant microbes.
Synthetic Methodologies
The synthesis of benzofuran derivatives involves various innovative strategies and methodologies. These include metal-catalyzed routes, green-solvent-based routes, microwave-assisted methods, and catalyst-free and solvent-free methods . The compound could be synthesized using these methods, which would be valuable for researchers in pharmaceutical sciences interested in developing new benzofuran-based molecules.
Anticancer Activity
Benzofuran derivatives have shown potential in anticancer therapy. For instance, a series of benzofuran-2-yl derivatives demonstrated anticancer activity against the human ovarian cancer cell line A2780 . “1-Benzofuran-2-yl(cyclopropyl)methanamine” could be explored for its anticancer properties, possibly leading to the development of new therapeutic agents.
Treatment of Skin Diseases
Some benzofuran derivatives, such as psoralen, have been used in the treatment of skin diseases like cancer or psoriasis . Research into “1-Benzofuran-2-yl(cyclopropyl)methanamine” could uncover its potential applications in dermatology, offering new avenues for the treatment of skin conditions.
Drug Invention and Development
The structural features of benzofuran make it a privileged structure in drug invention and development . “1-Benzofuran-2-yl(cyclopropyl)methanamine” could serve as a pharmacophore for designing new drugs, especially those targeting microbial diseases.
Biological and Pharmacological Applications
Benzofuran and its derivatives are widely found in natural products and have a range of biological and pharmacological applications . The compound “1-Benzofuran-2-yl(cyclopropyl)methanamine” could be studied for its various biological effects, potentially leading to the discovery of new pharmacological applications.
Future Directions
Benzofuran and its derivatives have attracted attention due to their biological activities and potential applications in many aspects, making these substances potential natural drug lead compounds . Therefore, “1-Benzofuran-2-yl(cyclopropyl)methanamine” and similar compounds may have potential for future research and development in the field of drug discovery.
properties
IUPAC Name |
1-benzofuran-2-yl(cyclopropyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c13-12(8-5-6-8)11-7-9-3-1-2-4-10(9)14-11/h1-4,7-8,12H,5-6,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYOXHAPCASBZJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2=CC3=CC=CC=C3O2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzofuran-2-yl(cyclopropyl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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